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Compound of Interest

Compound Name: PFI-653

Cat. No.: B611787 Get Quote

These application notes provide detailed protocols for the in vivo use of PFI-653, a potent and

selective chemical probe. The primary application discussed is in a glioblastoma xenograft

mouse model, where PFI-653 is used to enhance the anti-cancer effects of temozolomide.

Quantitative Data Summary
The following table summarizes the key quantitative data for the in vivo administration of PFI-
653 in a mouse model.[1]

Parameter Details

Mouse Model Glioblastoma Xenograft

Administration Route Intraperitoneal (i.p.) Injection

Dosage 10 mg/kg

Frequency Three times a week

Application
To enhance the anti-cancer effects of

temozolomide

Signaling Pathway
PFI-653 targets the bromodomains of the SWI/SNF chromatin remodeling complex subunits

SMARCA2 and SMARCA4, as well as the polybromo-1 (PB1) subunit. By inhibiting these
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bromodomains, PFI-653 disrupts their function in gene regulation. This mechanism is of

particular interest in oncology for its potential to sensitize cancer cells to DNA-damaging

chemotherapy.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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